N-(2-hydroxy-1,1-dimethylethyl)-4-(trifluoromethoxy)benzamide

• Molecular Formula: C12H14F3NO3
• Molecular Weight: 277.24 g/mol
• IUPAC Name: N-(1-hydroxy-2-methylpropan-2-yl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C12H14F3NO3/c1-11(2,7-17)16-10(18)8-3-5-9(6-4-8)19-12(13,14)15/h3-6,17H,7H2,1-2H3,(H,16,18)
• InChI Key: JDGPVQRNJKRTBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC(=O)C1=CC=C(C=C1)OC(F)(F)F

Description

N-(2-hydroxy-1,1-dimethylethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C12H14F3NO3 and its molecular weight is 277.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml round bottom flask was loaded 4-(trifluoromethoxy)benzoic acid (4.85 g, 23.5 mmol). Thionyl chloride (5.15 ml, 70.6 mmol) was added at 0° C. The reaction mixture was allowed to warm up to room temperature and then heated at 80° C. for 1 hour. After cooling down to room temperature, the volatiles were removed. The residue was diluted with 50 ml methylene chloride, and 2-amino-2-methylpropan-1-ol (7.34 g, 82 mmol) was added at 0° C. The reaction mixture was allowed to warm up to room temperature. It was diluted with 150 ml ether, washed sequentially with 100 ml 1N HCl, 100 ml 5% KOH and 50 ml brine. The organics were dried over sodium sulfate, filtered and concentrated to give 4.2 g desired product. It was used for the next step directly without further purification.